Cas no 892465-93-9 (3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea)

• Product Name: 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea
• CAS No: 892465-93-9
• MF: C₂₅H₃₆N₄OS
• MW: 440.64454460144
• CID: 6416068
• PubChem ID: 9550850
• Update Time: 2025-10-20

3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea
• CHEMBL1518776
• 892465-93-9
• HMS2237F13
• F0655-1147
• AKOS024593419
• 1-[1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-3-cyclohexylurea
• HMS3368L04
• CHEBI:112837
• 1-cyclohexyl-3-[1-[4-(phenylmethyl)-1-piperazinyl]-1-thiophen-2-ylpropan-2-yl]urea
• 3-[1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-1-cyclohexylurea
• 1-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-3-cyclohexylurea
• Q27193298
• SMR000127008
• MLS000529983
• Urea, N-cyclohexyl-N'-[1-methyl-2-[4-(phenylmethyl)-1-piperazinyl]-2-(2-thienyl)ethyl]-

• Inchi： 1S/C25H36N4OS/c1-20(26-25(30)27-22-11-6-3-7-12-22)24(23-13-8-18-31-23)29-16-14-28(15-17-29)19-21-9-4-2-5-10-21/h2,4-5,8-10,13,18,20,22,24H,3,6-7,11-12,14-17,19H2,1H3,(H2,26,27,30)
• InChI Key： ZVJFLTLRDFVZJN-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC(C)C(N1CCN(CC2=CC=CC=C2)CC1)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 440.26098296g/mol
• Monoisotopic Mass: 440.26098296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 629.7±55.0 °C(Predicted)
• pka: 13.79±0.46(Predicted)

Additional information on 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea

Introduction to 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea (CAS No. 892465-93-9) in Modern Chemical and Pharmaceutical Research

The compound 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea, identified by its CAS number 892465-93-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework integrates several pharmacophoric elements, including a benzylpiperazine moiety, a thiophene ring, and a cyclohexylurea backbone, which collectively contribute to its distinctive chemical and biological properties.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly for their role as central nervous system (CNS) active agents. The presence of the 4-benzylpiperazine substituent in this compound suggests potential interactions with serotonin and dopamine receptors, making it a promising candidate for the development of novel psychotropic medications. Furthermore, the incorporation of a thiophene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug efficacy and bioavailability.

The cyclohexylurea component of the molecule introduces rigidity to the structure, which can improve binding affinity to biological targets. This feature has been extensively explored in the design of kinase inhibitors and other enzyme-targeted therapeutics. The combination of these structural elements makes 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea a versatile scaffold for further chemical modifications and derivatization.

In the realm of pharmaceutical research, the synthesis and characterization of this compound have been accompanied by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided invaluable insights into its molecular geometry and electronic properties. For instance, NMR studies have elucidated the spatial arrangement of protons and heteroatoms, while MS analysis has confirmed its molecular weight and fragmentation patterns.

The pharmacological profile of 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea has been investigated in various in vitro and in vivo models. Preliminary findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, including serotonin 5-HT2A and dopamine D3 receptors. These interactions are consistent with its potential use in treating conditions such as depression, anxiety, and schizophrenia. Additionally, its ability to cross the blood-brain barrier has been noted as a favorable characteristic for CNS drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as alkylation and urea formation. The use of catalytic systems has been optimized to minimize side products and improve overall efficiency.

From a computational chemistry perspective, molecular docking studies have been employed to predict the binding mode of this compound with target proteins. These simulations have helped identify key interaction points between the molecule and its biological targets, providing a rational basis for structure-based drug design. Furthermore, quantum mechanical calculations have been used to assess electronic properties such as charge distribution and hydrogen bonding capabilities.

The potential applications of 3-1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-1-cyclohexylurea extend beyond CNS disorders. Its structural motifs are also relevant in the development of antiviral and anti-inflammatory agents. The benzylpiperazine moiety is known to modulate inflammatory pathways, while the thiophene ring contributes to antiviral activity by interfering with viral polymerase enzymes.

In conclusion, 3-1-(4-benzylpiperazin-1-y l)-1-(thiophen -2 -y l)propan -2 -y l - 1 - cyclohex ylurea (CAS No. 89 2465 -93 -9) stands out as a promising candidate for further therapeutic development. Its unique structural composition, coupled with preliminary pharmacological evidence, positions it as a valuable asset in modern medicinal chemistry. Continued research into its synthesis, mechanism of action, and clinical efficacy will undoubtedly expand its potential applications in human health.